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Compound of Interest

Compound Name: JMV 449 acetate

Cat. No.: B10825024

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the signaling pathway activation by JIMV
449 acetate, a potent and metabolically stable neurotensin receptor agonist. This document
details the mechanism of action, downstream signaling cascades, and provides relevant
guantitative data and experimental protocols for researchers in pharmacology and drug
development.

JMV 449 is a pseudopeptide analogue of the C-terminal fragment of neurotensin (NT),
specifically neurotensin-(8-13). Its enhanced stability compared to the endogenous ligand
makes it a valuable tool for studying the physiological and pathological roles of neurotensin
receptor activation.

Core Mechanism: Activation of Neurotensin
Receptors

JMV 449 exerts its biological effects by acting as a high-affinity agonist at neurotensin
receptors, primarily the high-affinity neurotensin receptor 1 (NTS1) and the lower-affinity
neurotensin receptor 2 (NTS2). These receptors are G protein-coupled receptors (GPCRS)
that, upon activation, initiate a cascade of intracellular signaling events. The primary signaling
pathway activated by JMV 449 through NTS1 is the Gg/11 pathway, leading to the activation of
phospholipase C (PLC).
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Signaling Pathway Diagram
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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